Cas no 5916-12-1 (2-Acetylthiophene ethylene acetal)

• Product Name: 2-Acetylthiophene ethylene acetal
• CAS No: 5916-12-1
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• CID: 85484
• PubChem ID: 7010305
• Update Time: 2025-04-18

2-Acetylthiophene ethylene acetal Chemical and Physical Properties

Names and Identifiers

• 2-Acetylthiophene ethylene acetal
• 2-Methyl-2-(2-thienyl)-1,3-dioxolane
• AKOS022358280
• 2-Methyl-2-(2-thienyl)-1,3-dioxolan
• 2-methyl-2-thiophen-2-yl-[1,3]dioxolane
• CNPKXFSCQYGEQV-UHFFFAOYSA-N
• 2-METHYL-2-(THIOPHEN-2-YL)-1,3-DIOXOLANE
• 2-(2-methyl[1,3]dioxolane-2-yl)thiophene
• 5916-12-1
• FT-0635904
• SCHEMBL754463

• MDL： MFCD02093943
• Inchi： 1S/C8H10O2S/c1-8(9-4-5-10-8)7-3-2-6-11-7/h2-3,6H,4-5H2,1H3
• InChI Key： CNPKXFSCQYGEQV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C)OCCO1
• BRN： 1681824

Computed Properties

• Exact Mass: 170.04000
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.191
• Melting Point: 30-33°C
• Boiling Point: 78°C 1mm
• Flash Point: 78°C/1mm
• Refractive Index: 1.535
• PSA: 46.70000
• LogP: 1.96760
• Solubility: Not determined

2-Acetylthiophene ethylene acetal Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• Safety Term：S36/37
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• PackingGroup：III